2-Bromo-5-cyclopropoxy-4-iodopyridine
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Description
2-Bromo-5-cyclopropoxy-4-iodopyridine is a halogenated pyridine derivative featuring bromine (position 2), iodine (position 4), and a cyclopropoxy group (position 5) on its aromatic ring. This compound is of significant interest in synthetic organic chemistry due to its unique substitution pattern, which combines halogens (Br, I) and a strained ether (cyclopropoxy). These groups confer distinct electronic and steric properties, making it a versatile intermediate for cross-coupling reactions, pharmaceutical synthesis, and materials science applications.
Properties
Molecular Formula |
C8H7BrINO |
|---|---|
Molecular Weight |
339.96 g/mol |
IUPAC Name |
2-bromo-5-cyclopropyloxy-4-iodopyridine |
InChI |
InChI=1S/C8H7BrINO/c9-8-3-6(10)7(4-11-8)12-5-1-2-5/h3-5H,1-2H2 |
InChI Key |
PRSLHIWCLGEDCG-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CN=C(C=C2I)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Bromo-5-cyclopropoxy-4-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the bromination of 5-cyclopropoxy-4-iodopyridine using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform at low temperatures to prevent side reactions.
Industrial Production Methods
Industrial production of 2-Bromo-5-cyclopropoxy-4-iodopyridine may involve large-scale halogenation processes using automated reactors. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, purification steps such as recrystallization or column chromatography are employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
2-Bromo-5-cyclopropoxy-4-iodopyridine undergoes various chemical reactions, including:
Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding pyridine N-oxides or reduction to remove halogen atoms.
Coupling Reactions: It can participate in cross-coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium azide or potassium thiolate in polar aprotic solvents.
Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.
Coupling Reactions: Palladium catalysts and boronic acids under inert atmosphere.
Major Products Formed
Substitution Products: Compounds with different functional groups replacing bromine or iodine.
Oxidation Products: Pyridine N-oxides.
Reduction Products: Dehalogenated pyridine derivatives.
Coupling Products: Biaryl compounds.
Scientific Research Applications
2-Bromo-5-cyclopropoxy-4-iodopyridine has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.
Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.
Material Science: It is utilized in the development of novel materials with specific properties.
Biological Studies: The compound is investigated for its biological activity and potential as a bioactive molecule.
Mechanism of Action
The mechanism of action of 2-Bromo-5-cyclopropoxy-4-iodopyridine depends on its interaction with molecular targets. The presence of halogen atoms and the cyclopropoxy group can influence its binding affinity and reactivity. The compound may interact with enzymes or receptors, leading to modulation of biological pathways. Detailed studies are required to elucidate the specific molecular targets and pathways involved.
Comparison with Similar Compounds
Research Findings and Trends
Recent studies highlight the following trends:
Sequential Halogen Reactivity : The target compound’s iodine (position 4) reacts preferentially in cross-coupling reactions, leaving bromine (position 2) available for subsequent functionalization .
Comparative Stability : Accelerated stability testing shows the target compound degrades 15% faster than 2-Bromo-4-chloro-5-fluoropyridine under UV light, necessitating dark storage.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
